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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol

Cat. No.: B121337 Get Quote

This technical guide provides a comprehensive overview of the solubility of 4-Ethyl-2-
methoxyphenol in water and various organic solvents. The information is intended for

researchers, scientists, and professionals in drug development who require a thorough

understanding of this compound's physicochemical properties. This document presents

available quantitative and qualitative solubility data, a detailed experimental protocol for

solubility determination, and a logical workflow for the experimental process.

Solubility Data
The solubility of a compound is a critical parameter in various scientific and industrial

applications, including formulation development, toxicological studies, and environmental fate

assessment. Below is a summary of the available solubility data for 4-Ethyl-2-methoxyphenol.

Quantitative Solubility Data for 4-Ethyl-2-methoxyphenol
Solvent Solubility

Temperature
(°C)

Method Source

Water 693.8 mg/L 25 Estimated
The Good

Scents Company

Water 2.41 g/L Not Specified
Predicted

(ALOGPS)
FooDB[1], HMDB
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Solvent/Solvent Class Qualitative Solubility Source

Water Slightly soluble
PubChem[2], The Good

Scents Company[3]

Oils Miscible
PubChem[2], The Good

Scents Company[3]

Ethanol Miscible
PubChem[2], The Good

Scents Company[3]

Chloroform Slightly Soluble
LookChem[4],

ChemicalBook[5]

Methanol Slightly Soluble
LookChem[4],

ChemicalBook[5]

Note: "Miscible" indicates that the solute and solvent are soluble in all proportions. "Slightly

soluble" suggests a low but measurable solubility. The quantitative data for water solubility

shows some discrepancy between estimated and predicted values, which is common.

Experimental verification is recommended for precise applications.

Contextual Solubility Data: Guaiacol (2-methoxyphenol)
To provide additional context, the following table presents solubility data for guaiacol, a

structurally similar compound. It is important to note that this data is for a different molecule

and should be used for comparative purposes only.
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Solvent
Solubility of
Guaiacol

Temperature (°C) Source

Water 18,700 mg/L 25 PubChem[6]

Water 1 g in 60-70 mL Not Specified PubChem[6]

Ethanol Miscible PubChem[6]

Chloroform Miscible PubChem[6]

Diethyl Ether Miscible PubChem[6]

Glacial Acetic Acid Miscible PubChem[6]

Carbon Tetrachloride Soluble PubChem[6]

Petroleum Ether Slightly soluble PubChem[6]

Glycerol 1 g in 1 mL Not Specified PubChem[6]

DMSO ~30 mg/mL Not Specified Cayman Chemical[7]

Dimethylformamide ~30 mg/mL Not Specified Cayman Chemical[7]

PBS (pH 7.2) ~10 mg/mL Not Specified Cayman Chemical[7]

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The following is a detailed experimental protocol for determining the solubility of 4-Ethyl-2-
methoxyphenol, based on the widely accepted shake-flask method, consistent with OECD

Guideline 105 for water solubility.[8][9][10][11][12] This method can be adapted for use with

organic solvents.

Principle
An excess amount of the test substance, 4-Ethyl-2-methoxyphenol, is agitated in a specific

solvent at a constant temperature for a sufficient period to reach equilibrium. The resulting

saturated solution is then separated from the undissolved solid, and the concentration of 4-
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Ethyl-2-methoxyphenol in the clear liquid phase is determined by a suitable analytical

method.

Materials and Equipment
Test Substance: 4-Ethyl-2-methoxyphenol (purity > 98%)

Solvents: Deionized water, and a range of high-purity organic solvents (e.g., ethanol,

methanol, ethyl acetate, toluene, diethyl ether, acetone).

Apparatus:

Analytical balance (accuracy ± 0.1 mg)

Thermostatically controlled shaker or water bath capable of maintaining a constant

temperature (e.g., 25 ± 0.5 °C).

Flasks with stoppers or screw caps (e.g., 50 mL or 100 mL).

Centrifuge capable of maintaining a constant temperature.

Syringes and filters (e.g., 0.45 µm pore size, made of a material compatible with the

solvent).

Volumetric flasks and pipettes.

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or UV-Vis

spectrophotometer).

Procedure
a. Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium. This helps in determining the appropriate amount of test

substance and solvent to use in the main study.

b. Main Experiment (performed in triplicate):
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Preparation: Add an excess amount of 4-Ethyl-2-methoxyphenol to a flask. The amount

should be sufficient to ensure that a solid phase remains at the end of the equilibration

period. Add a known volume of the chosen solvent to the flask.

Equilibration: Seal the flasks and place them in the thermostatically controlled shaker or

water bath. Agitate the flasks at a constant temperature (e.g., 25 °C) for a predetermined

period (e.g., 24 to 48 hours). The agitation should be vigorous enough to ensure good mixing

but not so vigorous as to cause emulsification.

Phase Separation: After the equilibration period, allow the flasks to stand at the same

constant temperature to allow the undissolved solid to settle. To ensure complete separation

of the solid and liquid phases, centrifuge the samples at the same temperature.

Sampling: Carefully withdraw a sample from the clear supernatant of each flask using a

syringe. Attach a filter to the syringe and discard the first portion of the filtrate to saturate the

filter material. Collect the subsequent filtrate for analysis.

Quantification: Analyze the concentration of 4-Ethyl-2-methoxyphenol in the filtrate using a

validated analytical method. Prepare a calibration curve using standard solutions of known

concentrations.

Data Analysis: Calculate the mean solubility from the triplicate samples and express the

result in appropriate units (e.g., g/100mL, mol/L).

Analytical Method Validation
The chosen analytical method (e.g., HPLC-UV) should be validated for linearity, accuracy,

precision, and specificity for 4-Ethyl-2-methoxyphenol in the specific solvent used.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of solubility using

the shake-flask method.
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Caption: Workflow for Solubility Determination via Shake-Flask Method.
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In conclusion, while there is a need for more extensive quantitative data on the solubility of 4-
Ethyl-2-methoxyphenol in a wider array of organic solvents, the available information and

established methodologies provide a solid foundation for its use in research and development.

The provided protocol and workflow offer a standardized approach to generating reliable and

reproducible solubility data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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